Cas no 2138000-47-0 (1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole)

• Product Name: 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole
• CAS No: 2138000-47-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 5890278
• PubChem ID: 165954422
• Update Time: 2025-11-01

1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• EN300-738485
• 2138000-47-0
• 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole

• Inchi： 1S/C10H13N5/c1-14-7-11-6-9(14)8-5-13-15-4-2-3-12-10(8)15/h5-7,12H,2-4H2,1H3
• InChI Key： XKFJDQPYYWBRSE-UHFFFAOYSA-N
• SMILES： N12C(=C(C=N1)C1=CN=CN1C)NCCC2

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.7Ų

Additional information on 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole

Professional Introduction to 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole (CAS No. 2138000-47-0)

1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2138000-47-0, belongs to a class of heterocyclic molecules that exhibit remarkable biological activity. The intricate structure of this molecule, featuring a fused pyrazolo[1,5-a]pyrimidine core linked to an imidazole ring, makes it a promising candidate for further exploration in drug discovery.

The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. This scaffold has been extensively studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. The incorporation of a methyl group at the 1-position and a pyrazolo[1,5-a]pyrimidin-3-yl substituent at the 5-position enhances the molecular complexity and diversity, which is often crucial for achieving high specificity and efficacy in therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional heterocycles in the design of novel drugs. The imidazole moiety is another key structural feature that contributes to the biological activity of this compound. Imidazole derivatives are well-documented for their role in various biological processes and have been successfully incorporated into a wide range of drugs used to treat conditions such as heart disease, fungal infections, and neurological disorders.

In the context of contemporary research, 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole has been investigated for its potential pharmacological properties. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, preliminary research suggests that it may interfere with the activity of kinases and other targets relevant to cancer progression. These findings are particularly exciting as they align with the growing interest in developing small-molecule inhibitors for complex diseases.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex fused ring system efficiently. Techniques such as multi-component reactions and transition metal-catalyzed coupling reactions have been instrumental in achieving the desired molecular architecture. The synthetic route also emphasizes sustainability by minimizing waste and optimizing reaction conditions for scalability.

The biological evaluation of 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with target proteins and enzymes to determine its mechanism of action. These studies have provided valuable insights into how this compound modulates biological pathways at the molecular level. Additionally, in vivo studies have been carried out to evaluate its pharmacokinetic properties and potential therapeutic effects in animal models.

The results from these studies have been promising, indicating that this compound may have significant therapeutic potential. However, further research is necessary to fully understand its safety profile and optimal dosing regimen before it can be considered for clinical development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical testing and into clinical trials.

The impact of computational chemistry on the design and optimization of such complex molecules cannot be overstated. Advanced computational methods are being used to predict the biological activity of 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole before experimental synthesis is undertaken. These tools help researchers identify potential lead compounds with high affinity for their targets while minimizing unwanted side effects. Such computational approaches are integral to modern drug discovery pipelines.

The future directions for research on 1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-3-yl}-1H-imidazole include exploring derivatives with enhanced potency and selectivity. By modifying various functional groups within the molecule or introducing new substituents at strategic positions, researchers aim to develop more effective therapeutic agents. Additionally，investigating new synthetic routes that are more environmentally friendly will be a key focus area as sustainability becomes increasingly important in chemical research.

In conclusion，the compound 1-methyl-5-{4H，5Ｈ，6Ｈ，7Ｈ-pyrazolo[１，５-a]pyrimidin－３－yl}－１Ｈ-imidazole (CAS No．2138000－47－0) represents a significant advancement in pharmaceutical chemistry．Its unique structure，which combines both pyrazolo[１，５—a]pyrimidine and imidazole moieties，makes it a versatile scaffold for drug development．With ongoing research aimed at elucidating its pharmacological properties，optimizing its synthesis，and exploring new derivatives，this compound holds great promise for contributing to future medical breakthroughs．